Cas no 2089544-74-9 (1,1-difluorohex-3-en-2-one)

• Product Name: 1,1-difluorohex-3-en-2-one
• CAS No: 2089544-74-9
• MF: C₆H₈F₂O
• MW: 134.123929023743
• CID: 5916133
• PubChem ID: 165635956
• Update Time: 2025-05-25

1,1-difluorohex-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1-difluorohex-3-en-2-one
• EN300-1973751
• 2089544-74-9

• Inchi： 1S/C6H8F2O/c1-2-3-4-5(9)6(7)8/h3-4,6H,2H2,1H3/b4-3+
• InChI Key： SXYQXFLSPRFQKV-ONEGZZNKSA-N
• SMILES： FC(C(/C=C/CC)=O)F

Computed Properties

• Exact Mass: 134.05432120g/mol
• Monoisotopic Mass: 134.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 1,1-difluorohex-3-en-2-one

1,1-Difluorohex-3-en-2-one: A Comprehensive Overview

1,1-difluorohex-3-en-2-one, also known by its CAS registry number 2089544-74-9, is a fluorinated ketone compound with significant applications in organic synthesis and materials science. This compound has garnered attention in recent years due to its unique chemical properties and potential uses in advanced chemical systems. The structure of 1,1-difluorohex-3-en-2-one consists of a six-carbon chain with a ketone group at the second carbon and two fluorine atoms attached to the first carbon, along with a double bond between the third and fourth carbons. This arrangement imparts distinctive reactivity and stability to the molecule.

The synthesis of 1,1-difluorohex-3-en-2-one typically involves multi-step organic reactions, often utilizing fluorination techniques such as the use of fluorine gas or electrophilic fluorination agents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing purity. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and susceptibility to nucleophilic attack due to the electron-withdrawing effects of the fluorine atoms.

In terms of applications, 1,1-difluorohex-3-en-2-one has found utility in the development of fluorinated polymers and specialty chemicals. Its ability to participate in enolate chemistry makes it a valuable intermediate in the synthesis of complex molecules. For instance, researchers have explored its role in constructing bioactive compounds with potential pharmacological applications. Recent studies have highlighted its use in designing molecules with anti-inflammatory and antiviral properties, underscoring its importance in drug discovery.

The environmental impact of 1,1-difluorohex-3-en-2-one has also been a topic of interest. Due to its fluorinated nature, concerns about bioaccumulation and persistence in ecosystems have been raised. However, preliminary assessments suggest that under standard industrial conditions, the compound undergoes rapid degradation under UV light and microbial action, mitigating its long-term environmental risks.

In conclusion, 1,1-difluorohex-3-en-2-one, CAS number 2089544-74-9, stands as a versatile compound with promising applications across multiple domains. Its unique chemical properties and recent research breakthroughs position it as a key player in modern organic chemistry and materials science.